Cas no 53475-25-5 (3-ethyl-2-phenyl-1H-indole)
3-ethyl-2-phenyl-1H-indole structure
Product Name:3-ethyl-2-phenyl-1H-indole
CAS No:53475-25-5
MF:C16H15N
MW:221.297003984451
CID:938608
PubChem ID:326668
Update Time:2025-04-19
3-ethyl-2-phenyl-1H-indole Chemical and Physical Properties
Names and Identifiers
-
- 3-ethyl-2-phenyl-1H-indole
- 1H-Indole, 3-ethyl-2-phenyl-
- 2-Phenyl-3-ethylindol
- 2-Phenyl-3-ethyl-indol
- 3-Aethyl-2-phenyl-indol
- 3-ethyl-2-phenylindole
- 3-ethyl-2-phenyl-indole
- AC1L6YVD
- Aethyl-3-phenyl-2-indol
- CTK8D8464
- NSC298349
- HS-7823
- NSC-298349
- SCHEMBL12877452
- 53475-25-5
- DTXSID20315986
-
- Inchi: 1S/C16H15N/c1-2-13-14-10-6-7-11-15(14)17-16(13)12-8-4-3-5-9-12/h3-11,17H,2H2,1H3
- InChI Key: CMFLUPJEPONPRP-UHFFFAOYSA-N
- SMILES: N1C2C=CC=CC=2C(CC)=C1C1C=CC=CC=1
Computed Properties
- Exact Mass: 221.12055
- Monoisotopic Mass: 221.120449483g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 15.8Ų
Experimental Properties
- PSA: 15.79
3-ethyl-2-phenyl-1H-indole Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
53475-25-5 (3-ethyl-2-phenyl-1H-indole) Related Products
- 27005-52-3(2-Phenylindole-3-acetonitrile)
- 97945-27-2(2-(2-phenyl-1H-indol-3-yl)acetaldehyde)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent